Cas no 1631070-63-7 ((3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester)

(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, ensuring stability during synthetic transformations, while the benzyl ester moiety offers selective deprotection options. Its stereochemically defined (3S,4R) configuration makes it valuable for constructing biologically active molecules with high enantiopurity. The hydroxyl group at the 4-position provides a handle for further functionalization, enhancing its versatility in complex molecule assembly. This compound is particularly useful in peptide mimetics and protease inhibitor development, where precise stereocontrol is critical. Its well-characterized reactivity and compatibility with standard coupling conditions make it a reliable building block in medicinal chemistry.
(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester structure
1631070-63-7 structure
Product Name:(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
CAS No:1631070-63-7
MF:C17H24N2O5
MW:336.382864952087
MDL:MFCD32632509
CID:4776956
Update Time:2025-05-26

(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

    • SB34098
    • (3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
    • Benzyl (3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate
    • benzyl (3R,4S)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate
    • (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
    • MDL: MFCD32632509
    • Inchi: 1S/C17H24N2O5/c1-17(2,3)24-15(21)18-13-9-19(10-14(13)20)16(22)23-11-12-7-5-4-6-8-12/h4-8,13-14,20H,9-11H2,1-3H3,(H,18,21)/t13-,14+/m0/s1
    • InChI Key: CMXBVXJSFDXHTE-UONOGXRCSA-N
    • SMILES: O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 443
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.1

(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-1g
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
1g
13399.07CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-5g
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
5g
49864.89CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-500mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
500mg
7123.56CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-250mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
250mg
3985.8CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-100mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
100mg
2416.92CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0895-50mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 97%
50mg
1636.72CNY 2021-05-07
eNovation Chemicals LLC
D971316-100mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 95%
100mg
$665 2024-07-28
eNovation Chemicals LLC
D971316-250mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 95%
250mg
$950 2024-07-28
eNovation Chemicals LLC
D971316-500mg
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 95%
500mg
$1545 2024-07-28
eNovation Chemicals LLC
D971316-1g
(3S,4R)-3-tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
1631070-63-7 95%
1g
$2235 2024-07-28

Additional information on (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester

(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1631070-63-7): A Comprehensive Overview

(3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1631070-63-7) is a chiral amino alcohol derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block for the synthesis of biologically active molecules and pharmaceuticals.

The tert-butoxycarbonyl (Boc) protecting group in the amino functionality ensures the stability and reactivity control during synthetic transformations. The hydroxy group at the C-4 position adds further versatility, allowing for a wide range of chemical modifications. The benzyl ester moiety at the C-1 position provides additional synthetic handles, facilitating the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the importance of (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in neurodegenerative diseases.

The chiral nature of (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester is crucial for its biological activity. Enantiomeric purity is essential in pharmaceutical applications, as different enantiomers can exhibit distinct pharmacological properties. Techniques such as chiral chromatography and asymmetric synthesis have been employed to achieve high enantiomeric excess (ee) values, ensuring the desired stereochemical configuration.

In addition to its role in drug discovery, (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester has found applications in the development of advanced materials and catalysts. Its unique combination of functional groups makes it an excellent ligand for transition metal complexes, which can be used in catalytic processes such as asymmetric hydrogenation and cross-coupling reactions.

The synthetic accessibility of (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester has been improved through various synthetic routes. One notable approach involves the use of chiral auxiliaries to control the stereochemistry during the formation of the pyrrolidine ring. Another method employs organocatalytic strategies to achieve high diastereoselectivity and enantioselectivity.

The physicochemical properties of (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester have been extensively studied. It is typically obtained as a white solid with a melting point ranging from 85 to 88°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), making it suitable for various synthetic operations.

In terms of safety and handling, (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. Collaborative efforts between chemists and biologists are expected to uncover new biological targets and therapeutic opportunities for this versatile compound.

In conclusion, (3S,4R)-3-Tert-Butoxycarbonylamino-4-hydroxy-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1631070-63-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it an indispensable tool for researchers working at the interface of organic synthesis and medicinal chemistry.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent